Cas no 654-85-3 (4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester)

4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester structure
654-85-3 structure
Product Name:4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester
CAS No:654-85-3
MF:C8H8F3NO3
MW:223.14923286438
CID:1699170
PubChem ID:357620
Update Time:2025-04-21

4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester
    • E73735
    • NSC617144
    • DTXSID401205576
    • NCI60_005123
    • Ethyl 2-methyl-5-(trifluoromethyl)-4-oxazolecarboxylate
    • NSC-617144
    • ethyl 2-methyl-5-(trifluoromethyl)oxazole-4-carboxylate
    • CHEMBL2006554
    • SCHEMBL24424625
    • 654-85-3
    • Inchi: 1S/C8H8F3NO3/c1-3-14-7(13)5-6(8(9,10)11)15-4(2)12-5/h3H2,1-2H3
    • InChI Key: LZPNPKUTEBIRPQ-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)OCC)N=C(C)O1)(F)F

Computed Properties

  • Exact Mass: 223.04564
  • Monoisotopic Mass: 223.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
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